Cas no 5859-11-0 (2-Naphthalenesulfonicacid, 6-hydroxy-5-[2-(4-sulfophenyl)diazenyl]-)

• Product name: 2-Naphthalenesulfonicacid, 6-hydroxy-5-[2-(4-sulfophenyl)diazenyl]-
• CAS No: 5859-11-0
• MF: C₁₆H₁₂N₂O₇S₂
• MW: 408.405681610107
• CID: 369415
• PubChem ID: 17731

2-Naphthalenesulfonicacid, 6-hydroxy-5-[2-(4-sulfophenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid, 6-hydroxy-5-[2-(4-sulfophenyl)diazenyl]-
• 6-hydroxy-5-[(4-sulphophenyl)azo]naphthalene-2-sulphonic acid
• (5E)-6-oxo-5-[(4-sulfophenyl)hydrazono]-5,6-dihydronaphthalene-2-sulfonic acid
• 6-Hydroxy-5-((4-sulphophenyl)azo)naphthalene-2-sulphonic acid
• 6-hydroxy-5-[(4-sulfophenyl) azo]-2-naphthalenesulfonic acid
• SCHEMBL5344218
• 6-hydroxy-5-[(E)-(4-sulfophenyl)azo]naphthalene-2-sulfonic acid
• C.i. food Yellow 3 (free acid)
• Q27278647
• SCHEMBL112146
• SCHEMBL5344213
• 2-NAPHTHALENESULFONIC ACID, 6-HYDROXY-5-)(4-SULFOPHENYL)AZO)-
• EINECS 227-504-5
• 1-(p-Sulfophenylazo)-2-naphthol-6-sulfonic acid
• C.I. Food Yellow 3, 8CI
• UNII-G2B7JWK1GG
• NS00006685
• 5859-11-0
• FD and C Yellow No. 6
• food yellow 3 free acid
• C.I. Food Yellow 3, free acid
• CHEMBL1616984
• G2B7JWK1GG
• C.I. FOOD YELLOW 3 FREE ACID
• Food Yellow No. 5
• NS00132705
• 6-hydroxy-5-[(4-sulfophenyl)azo]-2-naphthalenesulfonic acid
• DTXSID5044287
• 6-hydroxy-5-(4-sulfophenylazo)-2-naphthalenesulfonic acid

• Inchi： InChI=1S/C16H12N2O7S2/c19-15-8-1-10-9-13(27(23,24)25)6-7-14(10)16(15)18-17-11-2-4-12(5-3-11)26(20,21)22/h1-9,19H,(H,20,21,22)(H,23,24,25)
• InChI Key： KEYWXKLGZZGHMT-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1N=NC2=C(C=CC3=C2C=CC(=C3)S(=O)(=O)O)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 408.00866
• Monoisotopic Mass: 408.00859307g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 170Ų
• XLogP3: 2.1

Experimental Properties

• PSA: 153.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates